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Compound of Interest

Compound Name: Fmoc-Asp-ODmb

Cat. No.: B613551

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the available safety information for Fmoc-L-
Aspartic acid a-(2,4-dimethoxybenzyl) ester (Fmoc-Asp-ODmb). As a definitive Safety Data
Sheet (SDS) for this specific compound is not readily available in the public domain, this
document extrapolates critical safety data from structurally analogous compounds. The
information presented herein is intended to guide laboratory safety practices and risk
assessments.

Executive Summary

Fmoc-Asp-ODmb is a protected amino acid derivative commonly used in peptide synthesis.
While a specific safety data sheet for this compound is not publicly available, analysis of SDS
for similar Fmoc-protected aspartic acid derivatives, such as Fmoc-Asp(OtBu)-OH, indicates
that the substance is generally not classified as hazardous. However, as with any laboratory
chemical, appropriate safety precautions should be observed to minimize exposure and
mitigate any potential risks. This guide summarizes key safety data, outlines first-aid measures,
and provides recommendations for handling and storage.

Hazard Identification and Classification

Based on data from related compounds, Fmoc-Asp-ODmb is not expected to be classified as
a hazardous substance according to Regulation (EC) No. 1272/2008. No specific hazard
pictograms, signal words, or hazard statements are anticipated. However, it is prudent to
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handle the compound as potentially harmful if inhaled or swallowed, and it may cause mild
respiratory tract or skin irritation.

The following diagram illustrates a general workflow for hazard identification in the absence of
a specific SDS:
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General Hazard Identification Workflow
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Caption: General Hazard Identification Workflow
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Physical and Chemical Properties

Quantitative data for the physical and chemical properties of Fmoc-Asp-ODmb and a related
compound are summarized below.

Property Fmoc-Asp(ODMAB)-OH Notes
Data for a structurally related
Molecular Formula C39H42N208
compound.
] Data for a structurally related
Molecular Weight 666.76 g/mol
compound.
) ) Based on data for analogous
Appearance White to yellow solid
compounds.
Boiling Point 841.0 £ 65.0 °C (Predicted)[1] Predicted value.
) 1.264 + 0.06 g/cm? (Predicted) )
Density o Predicted value.
pKa 3.51 £ 0.23 (Predicted)[1] Predicted value.

Exposure Controls and Personal Protection

To ensure safe handling, the following personal protective equipment (PPE) and engineering
controls are recommended, based on guidelines for similar compounds.
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Control Parameter

Recommendation

Source

Engineering Controls

Use in a well-ventilated area.
Local exhaust ventilation is

recommended.

General laboratory practice

Eye/Face Protection

Safety glasses with side-

shields or goggles.

[2](3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat.

[3]4]

Respiratory Protection

Not typically required under
normal use with adequate
ventilation. If dust is
generated, use a NIOSH-

approved respirator.

[3]

Hygiene Measures

Handle in accordance with
good industrial hygiene and
safety practice. Wash hands
before breaks and at the end

of the workday.

[2]

First-Aid Measures

In case of exposure, the following first-aid measures should be taken. These are based on

standard practices for handling laboratory chemicals and information from the SDS of related

compounds.
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention if

symptoms persist.[2][4]

Skin Contact

Wash off with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if

irritation develops.[2][4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.[2]

[4]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[2][4]

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring laboratory safety.

Aspect

Recommendation

Safe Handling

Avoid contact with skin and eyes. Avoid
formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where

dust is formed.[2]

Storage

Keep container tightly closed in a dry and well-
ventilated place. Store in a cool place.[2]
Recommended storage temperature is often 2-
8°C.[1]

Fire-Fighting Measures
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Aspect

Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[2]

Specific Hazards

Hazardous decomposition products may include

carbon oxides and nitrogen oxides.

Protective Equipment

Wear self-contained breathing apparatus for

firefighting if necessary.[2]

Stability and Reactivity

Aspect

Information

Reactivity

No data available.

Chemical Stability

Stable under recommended storage conditions.

[5]

Conditions to Avoid

No specific data, but generally avoid strong

oxidizing agents.

Hazardous Decomposition Products

Oxides of carbon (CO, CO2) and nitrogen (NOXx)

under fire conditions.[5]

Toxicological and Ecological Information

No specific toxicological or ecological data for Fmoc-Asp-ODmb were found. For related

Fmoc-protected amino acids, the available data sheets indicate a lack of significant hazards.
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Parameter Finding for Related Compounds

No data available. Not expected to be acutely

Acute Toxicity .
toxic.
Skin Corrosion/Irritation May cause mild skin irritation.
Serious Eye Damage/Irritation May cause mild eye irritation.
No component of similar products is identified
Carcinogenicity as a carcinogen by IARC, ACGIH, NTP, or
OSHA.[4]
o No data available. Do not let product enter
Ecotoxicity

drains.[3]

Experimental Protocols

Detailed experimental protocols for the safety assessment of Fmoc-Asp-ODmb are not
available. The safety information presented is derived from the GHS classifications and
recommendations provided in the Safety Data Sheets of structurally similar compounds. The
hazard assessment is based on a comparative analysis of these documents, following a logical
workflow as depicted in the diagram in Section 2. The primary methodology involves identifying
a cohort of structurally related molecules, extracting their documented safety and handling
information, and synthesizing a conservative safety profile for the target compound.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a certified Safety Data Sheet. The information has been compiled from publicly available
sources for related compounds and should be used as a guide for trained professionals. All
laboratory work should be conducted in accordance with established safety protocols and a

thorough risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9307458.htm?N=China
https://www.peptide.com/custdocs/MSDS%20NGD105%20Fmoc-Asp(OtBu)-(Dmb)Gly.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600704-a004-fmoc-asp-otbu--oh.pdf
https://www.chemicalbook.com/msds/fmoc-asp-odmab-oh.htm
https://www.peptide.com/wp-content/uploads/2021/09/MSDS-AFD145-Fmoc-AspODmab-OH.pdf
https://www.benchchem.com/product/b613551#fmoc-asp-odmb-safety-data-sheet-information
https://www.benchchem.com/product/b613551#fmoc-asp-odmb-safety-data-sheet-information
https://www.benchchem.com/product/b613551#fmoc-asp-odmb-safety-data-sheet-information
https://www.benchchem.com/product/b613551#fmoc-asp-odmb-safety-data-sheet-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b613551?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

